Cas no 4813-03-0 (4-Pyridinecarboxylicacid, 2-ethylidenehydrazide)

4-Pyridinecarboxylicacid, 2-ethylidenehydrazide structure
4813-03-0 structure
Product Name:4-Pyridinecarboxylicacid, 2-ethylidenehydrazide
CAS No:4813-03-0
MF:C8H9N3O
MW:163.176561117172
CID:331247
PubChem ID:9574229
Update Time:2025-04-19

4-Pyridinecarboxylicacid, 2-ethylidenehydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 2-ethylidenehydrazide
    • (E)-3-hydrazinyl-1-pyridin-4-ylprop-2-en-1-one
    • 4-Pyridinecarboxylicacid,ethylidenehydrazide(9CI)
    • Acetaldehyde isonicotinoyl hydrazone
    • ethylidene-isoniazid
    • SCHEMBL9975264
    • N-[(E)-ethylideneamino]pyridine-4-carboxamide
    • INH MeCHO deriv
    • CHEMBL345923
    • N'-Ethylideneisonicotinohydrazide
    • 2-Ethylidene isonicotinic acid hydrazide
    • 4813-03-0
    • 4-pyridinecarboxylic acid ethylidene hydrazide
    • Inchi: 1S/C8H9N3O/c1-2-10-11-8(12)7-3-5-9-6-4-7/h2-6H,1H3,(H,11,12)/b10-2+
    • InChI Key: NKUKPVYHVDNGNF-WTDSWWLTSA-N
    • SMILES: O=C(C1C=CN=CC=1)N/N=C/C

Computed Properties

  • Exact Mass: 163.07467
  • Monoisotopic Mass: 163.074562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.192
  • Boiling Point: 349.2°Cat760mmHg
  • Flash Point: 165°C
  • Refractive Index: 1.59
  • PSA: 68.01
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